Cas no 1361819-80-8 (3-Chloro-2-(2,3-dichlorophenyl)pyridine-5-methanol)

• Product Name: 3-Chloro-2-(2,3-dichlorophenyl)pyridine-5-methanol
• CAS No: 1361819-80-8
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4799144
• Update Time: 2025-11-02

3-Chloro-2-(2,3-dichlorophenyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(2,3-dichlorophenyl)pyridine-5-methanol

• Inchi： 1S/C12H8Cl3NO/c13-9-3-1-2-8(11(9)15)12-10(14)4-7(6-17)5-16-12/h1-5,17H,6H2
• InChI Key： OIKFRORTTVFREJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(CO)=CN=C1C1C=CC=C(C=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 3.5
• Topological Polar Surface Area: 33.1

Additional information on 3-Chloro-2-(2,3-dichlorophenyl)pyridine-5-methanol

Comprehensive Overview of 3-Chloro-2-(2,3-dichlorophenyl)pyridine-5-methanol (CAS No. 1361819-80-8)

3-Chloro-2-(2,3-dichlorophenyl)pyridine-5-methanol (CAS No. 1361819-80-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique chlorinated pyridine structure, is widely studied for its potential applications in pharmaceuticals, agrochemicals, and advanced materials. The presence of multiple chlorine atoms and a pyridine-methanol moiety enhances its reactivity and versatility, making it a valuable intermediate in synthetic chemistry.

The molecular formula of 3-Chloro-2-(2,3-dichlorophenyl)pyridine-5-methanol is C₁₂H₈Cl₃NO, with a molecular weight of 288.55 g/mol. Its structure features a pyridine ring substituted with chlorine atoms at the 3-position and a 2,3-dichlorophenyl group at the 2-position, along with a methanol functional group at the 5-position. This arrangement contributes to its distinct chemical properties, including moderate solubility in organic solvents and stability under standard laboratory conditions.

One of the most prominent applications of 3-Chloro-2-(2,3-dichlorophenyl)pyridine-5-methanol is in the development of novel pharmaceutical agents. Researchers have explored its potential as a building block for drug candidates targeting various diseases, including inflammatory disorders and microbial infections. The compound's ability to interact with biological targets, combined with its structural tunability, makes it a promising scaffold for drug discovery. Recent studies have also investigated its role in the synthesis of heterocyclic compounds, which are crucial in modern medicinal chemistry.

In the agrochemical industry, 3-Chloro-2-(2,3-dichlorophenyl)pyridine-5-methanol has been evaluated for its potential as a precursor to crop protection agents. Its chlorinated aromatic system is known to exhibit pesticidal and herbicidal activities, making it a candidate for the development of environmentally friendly agrochemicals. With the growing demand for sustainable farming solutions, this compound has become a focal point for research aimed at reducing the environmental impact of traditional pesticides.

The compound's relevance extends to the field of material science, where it is used in the synthesis of advanced polymers and coatings. Its chlorinated phenyl and pyridine groups contribute to the thermal stability and chemical resistance of resulting materials, which are essential for high-performance applications. Innovations in this area align with the global push toward green chemistry and the development of materials with reduced ecological footprints.

From a commercial perspective, 3-Chloro-2-(2,3-dichlorophenyl)pyridine-5-methanol is available through specialized chemical suppliers, often in high-purity grades suitable for research and industrial use. The compound's market demand is driven by its versatility and the expanding applications in pharmaceuticals and agrochemicals. Suppliers typically provide detailed technical data sheets (TDS) and material safety data sheets (MSDS) to ensure safe handling and compliance with regulatory standards.

Recent advancements in synthetic methodologies have improved the efficiency of producing 3-Chloro-2-(2,3-dichlorophenyl)pyridine-5-methanol, reducing costs and increasing accessibility for researchers. Techniques such as catalyzed cross-coupling reactions and microwave-assisted synthesis have been employed to optimize its production. These innovations are particularly relevant in the context of Industry 4.0, where automation and smart manufacturing are transforming chemical production.

Environmental and safety considerations are paramount when working with 3-Chloro-2-(2,3-dichlorophenyl)pyridine-5-methanol. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Researchers are also exploring biodegradable alternatives and green synthesis routes to further minimize any potential environmental impact.

The future of 3-Chloro-2-(2,3-dichlorophenyl)pyridine-5-methanol lies in its continued exploration across interdisciplinary fields. With ongoing research into its pharmacological properties, agrochemical potential, and material applications, this compound is poised to play a critical role in addressing some of the most pressing challenges in science and industry. As the demand for specialty chemicals grows, so too will the importance of understanding and utilizing this versatile molecule.

For researchers and industry professionals seeking detailed information on 3-Chloro-2-(2,3-dichlorophenyl)pyridine-5-methanol, it is advisable to consult peer-reviewed journals, patent literature, and supplier documentation. Staying updated with the latest advancements in chemical synthesis and application development will ensure the optimal use of this compound in various scientific and industrial endeavors.